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Compound of Interest

Compound Name: 4-Acetaminophen sulfate-d4

Cat. No.: B12364220

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetaminophen sulfate-d4, a
deuterated analog of a major acetaminophen metabolite. This stable isotope-labeled compound
is a critical internal standard for the accurate quantification of acetaminophen sulfate in various
biological matrices, playing a vital role in pharmacokinetic and drug metabolism studies.

Core Molecular Data

The incorporation of four deuterium atoms into the 4-Acetaminophen sulfate structure results in
a precise mass shift, facilitating its use in mass spectrometry-based bioanalysis. The key
guantitative data for 4-Acetaminophen sulfate-d4 and its related compounds are summarized
below for direct comparison.
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Molecular

CsHoNO2 CsHsD4aNO2 CsHoNOsS CsHsDaNOsS
Formula
Molecular Weight

151.16 155.2 231.23[1] 238.28[2]
(g/mol)
Monoisotopic

151.0633 155.0884 231.0201 235.0453
Mass ( g/mol)

N-(4 N-(4- (4- N-(4-
Systematic hydroxyphenyl- acetamidophenyl  sulfonatophenyl)

hydroxyphenyl)a )
Name ) 2,3,5,6-d4)- ) hydrogen acetamide-

cetamide )

acetamide[3] sulfate[1] 2,2,3,3-d4[2]

CAS Number 103-90-2 64315-36-2[3] 10066-90-7[1] Not Available

Mass Spectrometry

In mass spectrometry, 4-Acetaminophen sulfate-d4 is typically analyzed in positive

electrospray ionization (ESI) mode. The protonated molecule [M+H]* serves as the precursor

ion for multiple reaction monitoring (MRM).

Compound Precursor lon (m/z) Product lon (m/z) Use
Acetaminophen 152.1 110.0 Quantifier[4][5]
Acetaminophen-d4 156.1 1141 Quantifier[4][5]
4-Acetaminophen 238.1 114.2 (CaDaH20%), Quantifier(?]

sulfate-d4

80.0 (SOs7)

Experimental Protocols

The synthesis of 4-Acetaminophen sulfate-d4 is a multi-step process involving deuteration,

acetylation, and sulfation, followed by rigorous purification.
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Synthesis of 4-Acetaminophen-d4

A common method for the synthesis of the precursor, 4-Acetaminophen-d4, involves the
acetylation of 4-aminophenol. To introduce the deuterium labels onto the phenyl ring, a
deuterated starting material is used.

o Acetylation of 4-aminophenol-d4: 4-aminophenol-d4 is reacted with acetic anhydride. The
amine group of 4-aminophenol-d4 attacks the electrophilic carbonyl carbon of acetic
anhydride, leading to the formation of an amide bond and acetaminophen-d4. Acetic acid is
generated as a byproduct.[6]

Sulfation to Yield 4-Acetaminophen Sulfate-d4

The final step is the sulfation of 4-Acetaminophen-d4.

e Enzymatic Sulfation: This is often carried out using the enzyme sulfotransferase (SULT) and
a sulfate donor such as 3'-phosphoadenosine-5'-phosphosulfate (PAPS). The reaction
involves the transfer of a sulfonate group from PAPS to the hydroxyl group of 4-
Acetaminophen-d4.

Purification

Post-synthesis, purification is crucial to ensure high isotopic and chemical purity.

e lon-Exchange Chromatography: The crude product is subjected to ion-exchange
chromatography to separate the desired sulfated compound from unreacted starting
materials and byproducts.[2]

o Recrystallization: Further purification can be achieved by recrystallization from an
appropriate solvent system to yield a highly pure crystalline solid.[2][6]

Synthesis and Bioanalytical Workflow

The following diagram illustrates the general workflow from the synthesis of 4-Acetaminophen
sulfate-d4 to its application as an internal standard in bioanalytical methods.
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Caption: Synthesis and application workflow for 4-Acetaminophen sulfate-d4.
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Signaling Pathway Context: Acetaminophen
Metabolism

Acetaminophen is primarily metabolized in the liver through glucuronidation and sulfation. The
sulfation pathway, where 4-Acetaminophen sulfate is formed, is a critical route for its
detoxification and elimination.
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Caption: Major and minor metabolic pathways of acetaminophen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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